Cas no 1540-32-5 (Ethyl a-Acetylcyclopentaneacetate)

Ethyl a-Acetylcyclopentaneacetate is a versatile organic compound characterized by its cyclic structure and acetate functionalities. It is highly valued for its stability and ease of synthesis, making it a popular choice in organic synthesis. This compound exhibits excellent solubility in organic solvents, facilitating efficient reactions. Its distinct chemical properties and structural features make it a valuable intermediate for the production of pharmaceuticals, fragrances, and polymers.
Ethyl a-Acetylcyclopentaneacetate structure
1540-32-5 structure
Product Name:Ethyl a-Acetylcyclopentaneacetate
CAS No:1540-32-5
MF:C11H18O3
MW:198.258823871613
CID:135060
PubChem ID:17750296
Update Time:2025-07-15

Ethyl a-Acetylcyclopentaneacetate Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneaceticacid, a-acetyl-, ethyl ester
    • ethyl 2-cyclopentyl-3-oxobutanoate
    • ETHYL A-ACETYLCYCLOPENTANEACETATE
    • ETHYL A-CYCLOPENTYLACETOACETATE ---CLEAR LIQUID---
    • 2-cyclopentyl-3-oxobutanoic acid ethyl ester
    • 2-cyclopentyl-3-oxo-butyric acid ethyl ester
    • 2-Cyclopentyl-acetessigsaeure-aethylester
    • 2-cyclopentyl-acetoacetic acid ethyl ester
    • ethyl 2-cyclopentylacetoacetate
    • FR-2068
    • TIMTEC-BB SBB008444
    • ETHYL A-CYCLOPENTYLACETOACETATE
    • Ethyl alpha-cyclopentylacetoacetate
    • Ethyl alpha-acetylcyclopentaneacetate
    • AKOS006271592
    • 1540-32-5
    • SCHEMBL2316488
    • ethyl 2-cyclopentylaceto-acetate
    • ethyl 2-cyclopentyl-3-methyl-3-oxo-propionate
    • Boc-(2S,3R)-3-amino-2-hydroxy-5-methylhexanoicacid
    • ALPHA-ACETYLCLOPENTANEACETIC ACID ETHYL ESTER
    • DTXSID60590417
    • MFCD00144276
    • CRISDWSRLFVDOU-UHFFFAOYSA-N
    • FT-0626158
    • (2S)-2-cyclopentyl-3-oxobutanoic acid ethyl ester
    • Ethyl a-Acetylcyclopentaneacetate
    • Inchi: 1S/C11H18O3/c1-3-14-11(13)10(8(2)12)9-6-4-5-7-9/h9-10H,3-7H2,1-2H3
    • InChI Key: CRISDWSRLFVDOU-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(C)=O)C1CCCC1)=O

Computed Properties

  • Exact Mass: 198.12600
  • Monoisotopic Mass: 198.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.038
  • Boiling Point: 266.7°C at 760 mmHg
  • Flash Point: 111.2°C
  • Refractive Index: 1.463
  • PSA: 43.37000
  • LogP: 1.94490

Ethyl a-Acetylcyclopentaneacetate Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl a-Acetylcyclopentaneacetate Pricemore >>

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